Cas no 2026333-29-7 (Ethyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate)

• Product Name: Ethyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate
• CAS No: 2026333-29-7
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 6309668
• PubChem ID: 165842769
• Update Time: 2025-05-21

Ethyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2026333-29-7
• ethyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate
• EN300-700061
• Ethyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate

• Inchi： 1S/C12H22O3/c1-5-8-9-11(4)12(6-2,15-11)10(13)14-7-3/h5-9H2,1-4H3
• InChI Key： SEUNDMYJLUQSHW-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)(CC)C1(C)CCCC

Computed Properties

• Exact Mass: 214.15689456g/mol
• Monoisotopic Mass: 214.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.8Ų

Additional information on Ethyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate

Ethyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate (CAS No. 2026333-29-7): A Comprehensive Overview

Ethyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate (CAS No. 2026333-29-7) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This oxirane derivative is characterized by its unique molecular structure, which combines an ethyl carboxylate group with a butyl-ethyl-methyl substituted oxirane ring. Its versatility and potential applications make it a subject of ongoing research and commercial interest.

The compound's systematic name, Ethyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate, reflects its complex structure. The presence of the oxirane ring (also known as an epoxide) is particularly noteworthy, as this functional group is known for its reactivity and utility in various chemical transformations. Researchers and industry professionals often search for terms like "oxirane derivatives synthesis" or "ethyl carboxylate applications," highlighting the growing demand for specialized knowledge in this area.

One of the most intriguing aspects of Ethyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate is its potential role in the development of novel pharmaceutical intermediates. The compound's unique structure allows it to serve as a building block for more complex molecules, which could lead to breakthroughs in drug discovery. Recent trends in the pharmaceutical industry, such as the push for green chemistry and sustainable synthesis, have further increased interest in compounds like this one.

In the realm of material science, Ethyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate has shown promise as a precursor for specialty polymers and coatings. Its ability to undergo ring-opening polymerization makes it valuable for creating materials with specific properties, such as enhanced durability or flexibility. This aligns with current market demands for high-performance materials in industries ranging from automotive to electronics.

The synthesis of Ethyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate typically involves multi-step organic reactions, often starting from readily available precursors. Modern synthetic approaches emphasize atom economy and catalytic efficiency, reflecting the broader shift toward sustainable chemical practices. Researchers frequently investigate "optimized synthesis of oxirane derivatives" or "green routes to ethyl carboxylates," demonstrating the compound's relevance to contemporary chemical challenges.

From a commercial perspective, Ethyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate occupies a niche but growing segment of the fine chemicals market. Its applications in flavor and fragrance formulations have also been explored, though this remains an area of ongoing research. The compound's stability and solubility profile make it suitable for various formulation needs, addressing common industry queries about "specialty esters in fragrance chemistry."

Quality control and analytical characterization of Ethyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate typically involve advanced techniques such as GC-MS, NMR spectroscopy, and HPLC. These methods ensure the compound meets the stringent purity requirements demanded by research and industrial applications. The growing importance of analytical method development for novel compounds reflects broader trends in chemical quality assurance.

Looking ahead, the future of Ethyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate appears promising, with potential applications emerging in biodegradable materials and renewable chemistry. As environmental regulations become more stringent, compounds that offer both performance and sustainability advantages are likely to see increased demand. This aligns with frequent searches for "eco-friendly chemical alternatives" and "sustainable specialty chemicals."

For researchers working with Ethyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate, proper handling and storage are essential considerations. While not classified as hazardous under standard regulations, best practices in chemical safety should always be followed. This includes using appropriate personal protective equipment and working in well-ventilated areas, addressing common concerns about "safe handling of specialty esters."

The global market for Ethyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate is characterized by specialized suppliers catering to research institutions and industrial users. Pricing and availability can vary significantly based on purity requirements and order quantities, making "bulk purchasing of specialty chemicals" a frequent topic of inquiry. As with many fine chemicals, supply chain reliability remains a key consideration for potential users.

In conclusion, Ethyl 3-butyl-2-ethyl-3-methyloxirane-2-carboxylate (CAS No. 2026333-29-7) represents an interesting case study in the intersection of fundamental chemistry and practical applications. Its unique structural features and versatile reactivity profile continue to make it valuable across multiple scientific disciplines. As research progresses and new applications emerge, this compound is likely to maintain its position as a subject of both academic and commercial interest.